Cas no 86883-56-9 (3-Chloro-4-(4-chlorobutoxy)butan-2-one)
86883-56-9 structure
Product Name:3-Chloro-4-(4-chlorobutoxy)butan-2-one
CAS No:86883-56-9
MF:C8H14Cl2O2
MW:213.101561069489
CID:2809596
Update Time:2023-08-07
3-Chloro-4-(4-chlorobutoxy)butan-2-one Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-4-(4-chlorobutoxy)butan-2-one
- 3-Chloro-4-(4-chlorobutoxy)butan-2-one
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- Inchi: 1S/C8H14Cl2O2/c1-7(11)8(10)6-12-5-3-2-4-9/h8H,2-6H2,1H3
- InChI Key: FQJOWWCCKVCPPM-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)COCCCCCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 128
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3
3-Chloro-4-(4-chlorobutoxy)butan-2-one Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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